Cas no 944401-67-6 (6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine)

• Product Name: 6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• CAS No: 944401-67-6
• MF: C₁₁H₁₆BFN₂O₂
• MW: 238.066346168518
• MDL: MFCD12923416
• CID: 1036171
• PubChem ID: 59507872
• Update Time: 2025-06-07

6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• 2-AMINO-6-FLUORO PYRIDINE-5-BORONIC ACID PINACOL ESTER
• 6-fluoro-5-(4,4,5,5-tetramethyl(1,3,2-dioxaborolan-2-yl))-2-pyridylamine
• QC-4796
• 6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinamine (ACI)
• PB48397
• URUHDSKWFVRYIP-UHFFFAOYSA-N
• AKOS016009972
• 944401-67-6
• 6-Amino-2-fluoropyridine-3-boronic acid pinacol ester
• SY260385
• F15091
• J-518736
• SCHEMBL325644
• CS-0061090
• MFCD12923416
• FT-0737303
• DTXSID80732211
• A850785
• AS-47663
• 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine;2-Amino-6-fluoropyridine-5-boronic acid pinacol ester
• 2-Amino-6-fluoro-pyridine-5-boronic Acid Pinacol Ester
• 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyridin-2-imine

• MDL： MFCD12923416
• Inchi： 1S/C11H16BFN2O2/c1-10(2)11(3,4)17-12(16-10)7-5-6-8(14)15-9(7)13/h5-6H,1-4H3,(H2,14,15)
• InChI Key： URUHDSKWFVRYIP-UHFFFAOYSA-N
• SMILES： FC1C(B2OC(C)(C)C(C)(C)O2)=CC=C(N)N=1

Computed Properties

• Exact Mass: 238.12900
• Monoisotopic Mass: 238.1288861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.15
• PSA: 57.37000
• LogP: 1.68330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine

6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine (CAS No. 944401-67-6): An Overview

6-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine (CAS No. 944401-67-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is a boronic acid derivative with a unique structure that includes a fluorinated pyridine ring and a boronate ester moiety. Its chemical structure and properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The fluorine atom in the pyridine ring imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity. The presence of the boronate ester group further enhances its reactivity and functional versatility. These features make 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine a valuable intermediate in the synthesis of more complex molecules and drug candidates.

Recent research has highlighted the potential of this compound in various therapeutic areas. For instance, studies have shown that compounds derived from 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine exhibit potent activity against specific cancer cell lines. The fluorinated pyridine ring can enhance the lipophilicity and cell permeability of the molecule, while the boronate ester group can facilitate targeted delivery to specific cellular compartments.

In addition to its potential in oncology, this compound has also been explored for its use in other therapeutic areas such as neurodegenerative diseases and inflammatory conditions. The ability to modulate specific biological pathways through precise chemical modifications makes it a promising lead for further development.

The synthesis of 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine involves several well-established chemical reactions. One common approach is the coupling of a fluorinated pyridine derivative with a boronic acid or boronic ester using palladium-catalyzed cross-coupling reactions. These reactions are highly efficient and can be performed under mild conditions, making them suitable for large-scale production.

The physical and chemical properties of 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine have been extensively characterized. It is typically obtained as a white solid with good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions has also been studied to ensure its suitability for long-term storage and use in laboratory settings.

In terms of safety and handling, 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure the safety of researchers and laboratory personnel.

The future prospects for 6-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-y l)pyridin - 2 - amine are promising. Ongoing research is focused on optimizing its structure to enhance its therapeutic potential while minimizing any potential side effects. Additionally, efforts are being made to develop more efficient synthetic routes to improve its accessibility for large-scale applications.

In conclusion, 6 - Fluoro - 5 - ( 4 , 4 , 5 , 5 - tetramethyl - 1 , 3 , 2 - dioxaborolan - 2 - yl ) pyridin - 2 - amine ( CAS No . 944401 - 67 - 6 ) is a multifaceted compound with significant potential in medicinal chemistry and drug discovery . Its unique chemical structure and properties make it an attractive candidate for further research and development , paving the way for new therapeutic breakthroughs .